3,5-dimethoxy-N-(4-(2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thiazol-2-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[4-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H18F3N3O4S/c1-30-14-7-12(8-15(10-14)31-2)19(29)27-20-25-13(11-32-20)9-18(28)26-17-6-4-3-5-16(17)21(22,23)24/h3-8,10-11H,9H2,1-2H3,(H,26,28)(H,25,27,29)
• InChI Key: SQVKSGLDQYNTKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3C(F)(F)F)OC
• Molecular Formula: C21H18F3N3O4S
• Molecular Weight: 465.4 g/mol

Description

3,5-dimethoxy-N-(4-(2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H18F3N3O4S and its molecular weight is 465.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in synthetic chemistry often focuses on developing novel compounds with potential applications in drug design, materials science, and as probes for biological systems. For instance, the synthesis of complex molecules with thiazole and benzamide components involves multi-step chemical reactions, offering insights into chemical bonding, reactivity, and the potential for creating new substances with unique properties. Such synthetic endeavors provide foundational knowledge for the development of novel therapeutics and materials (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021).

Antimicrobial and Anticancer Evaluation

Compounds similar to the one have been evaluated for their antimicrobial and anticancer activities. These studies are crucial for identifying new therapeutic agents against various diseases. For example, research has demonstrated that certain thiazole and benzamide derivatives possess significant antimicrobial and anticancer activities, highlighting the potential of these compounds in medical research and drug development (B. Ravinaik et al., 2021; M. Palkar et al., 2017).

Drug Design and Pharmacological Studies

The pharmacological exploration of benzamide and thiazole derivatives includes assessing their potential as drug candidates. This involves studies on their binding affinities, mechanism of action, and efficacy in various models. For instance, derivatives of benzamide have been studied for their antiallergy, anti-inflammatory, and antipsychotic properties, reflecting the broad utility of these compounds in developing new medications (K. D. Hargrave, F. K. Hess, J. T. Oliver, 1983; T. Högberg et al., 1990).